Cas no 1221502-66-4 (5-Fluoro-2,4-dihydro-1,4-benzoxazin-3-one)

• Product Name: 5-Fluoro-2,4-dihydro-1,4-benzoxazin-3-one
• CAS No: 1221502-66-4
• MF: C₈H₆FNO₂
• MW: 167.137145519257
• MDL: MFCD20441929
• CID: 1024721
• PubChem ID: 54758768
• Update Time: 2025-06-09

5-Fluoro-2,4-dihydro-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2H-benzo[b][1,4]oxazin-3(4H)-one
• 5-fluoro-4H-1,4-benzoxazin-3-one
• CS-0085234
• 5-fluoro-3,4-dihydro-2H-1,4-benzoxazin-3-one
• 1221502-66-4
• EN300-107462
• 5-Fluoro-4-azachroman-3-one;5-Fluoro-2h-benzo[b][1,4]oxazin-3(4h)-one;
• SY100542
• WYB50266
• SCHEMBL3489518
• 5-FLUORO-4-AZACHROMAN-3-ONE
• 5-Fluoro-4H-benzo[1,4]oxazin-3-one
• 2H-1,4-Benzoxazin-3(4H)-one, 5-fluoro-
• 5-fluoro-2h-1,4-benzoxazin-3(4h)-one
• 5-Fluoro-2H-1,4-benzoxazin-3(4H) -one
• CS-12590
• Z1413800305
• PPGFMQYLGBSWLA-UHFFFAOYSA-N
• DTXSID90716522
• AKOS015888628
• MFCD20441929
• 5-Fluoro-2,4-dihydro-1,4-benzoxazin-3-one

• MDL： MFCD20441929
• Inchi： 1S/C8H6FNO2/c9-5-2-1-3-6-8(5)10-7(11)4-12-6/h1-3H,4H2,(H,10,11)
• InChI Key： PPGFMQYLGBSWLA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1NC(CO2)=O

Computed Properties

• Exact Mass: 167.03800
• Monoisotopic Mass: 167.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.347±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.7 g/l) (25 º C),
• PSA: 41.82000
• LogP: 1.24170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones